Cas no 234111-13-8 (3-Bromo-alpha-phenyl-4-pyridinemethanol)

3-Bromo-alpha-phenyl-4-pyridinemethanol structure
234111-13-8 structure
Product Name:3-Bromo-alpha-phenyl-4-pyridinemethanol
CAS No:234111-13-8
MF:C12H10BrNO
MW:264.1179022789
CID:2935435
Update Time:2023-08-10

3-Bromo-alpha-phenyl-4-pyridinemethanol Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-alpha-phenyl-4-pyridinemethanol
    • (3-bromopyridin-4-yl)-phenylmethanol
    • (3-bromo-4-pyridinyl)(phenyl)methanol
    • alpha-Phenyl-3-bromo-4-pyridinemethanol
    • 3-Bromo-alpha-phenyl-4-pyridinemethanol
    • Inchi: 1S/C12H10BrNO/c13-11-8-14-7-6-10(11)12(15)9-4-2-1-3-5-9/h1-8,12,15H
    • InChI Key: NISLDCDECJZFGT-UHFFFAOYSA-N
    • SMILES: BrC1C=NC=CC=1C(C1C=CC=CC=1)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 194
  • XLogP3: 2.4
  • Topological Polar Surface Area: 33.1
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